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Compound of Interest

Compound Name: Agrimycin 100

Cat. No.: B1209027 Get Quote

Provides essential, immediate safety and logistical information, including operational and

disposal plans. This content provides procedural, step-by-step guidance that directly answers

specific operational questions. Become customers' preferred source for information on

laboratory safety and chemical handling, building deep trust by providing value beyond the

product itself.

Agrimycin 100 is an agricultural antibiotic formulation containing streptomycin sulfate and

oxytetracycline.[1] In a laboratory setting, particularly for researchers, scientists, and drug

development professionals, handling this compound requires stringent safety protocols to

mitigate risks of exposure and ensure proper disposal. This guide provides detailed procedures

for the safe handling of Agrimycin 100 and its primary active component, streptomycin sulfate.

I. Personal Protective Equipment (PPE)
When handling Agrimycin 100, a comprehensive PPE strategy is crucial to prevent contact,

inhalation, and ingestion. The following table summarizes the required PPE.
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PPE Category Item Specification and Use

Hand Protection Gloves

Wear chemical-resistant

gloves, such as nitrile rubber.

[2] It is recommended to use

gloves with a protection class

of 3 or higher (breakthrough

time >60 minutes).[1] For

prolonged or repeated contact,

a glove with a protection class

of 5 or higher (>240 minutes

breakthrough time) is advised.

[1] Always inspect gloves for

tears or punctures before use

and wash hands thoroughly

after removal.

Eye Protection Safety Glasses/Goggles

Use safety glasses with side

shields or chemical safety

goggles conforming to OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[3][4]

Body Protection Lab Coat/Coveralls

A buttoned-up laboratory coat

or apron should be worn.[2]

For handling larger quantities

(over 1 kilogram), disposable

coveralls of low permeability

are recommended.[1]

Respiratory Protection Respirator A NIOSH-approved respirator

is required when handling the

powder form of Agrimycin 100

or when dust may be

generated.[5] A half-face

respirator with a P100 (or N95

for oil-free environments)
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particulate filter is

recommended.[6] Ensure the

respirator is properly fit-tested

and used in accordance with a

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements.[4]

II. Occupational Exposure Limits
While some safety data sheets indicate that no specific occupational exposure limits have been

established for streptomycin sulfate by certain regional regulatory bodies,[3] other sources

provide guidance. It is prudent to adhere to the most protective exposure limit available.

Substance Regulatory Body Exposure Limit

Streptomycin Sulfate
Pfizer Occupational Exposure

Band (OEB)

OEB 3 - Sensitizer (control

exposure to the range of

>10µg/m³ to <100µg/m³)[7]

Streptomycin Sulfate ACGIH (Threshold Limit Value) TWA: 5 mg/m³[8]

III. Safe Handling and Operational Plan
A systematic approach to handling Agrimycin 100 in a laboratory setting minimizes the risk of

exposure. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for the safe handling of Agrimycin 100 in a laboratory setting.

IV. Experimental Protocols
A. Protocol for Weighing and Preparing a Stock Solution of Agrimycin 100

Preparation:

Designate a well-ventilated area, preferably a chemical fume hood, for handling the

Agrimycin 100 powder.
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Assemble all necessary PPE as outlined in Table 1.

Gather all required materials: Agrimycin 100 container, spatula, weigh boat, volumetric

flask, and the appropriate solvent.

Prepare a spill kit appropriate for handling powders.

Procedure:

Don the required PPE, ensuring the respirator provides a proper seal.

Carefully open the Agrimycin 100 container inside the fume hood to minimize dust

generation.

Using a clean spatula, transfer the desired amount of powder to a weigh boat on a

calibrated analytical balance.

Record the weight and carefully transfer the powder to the volumetric flask.

To prepare a solution, slowly add the solvent to the flask, ensuring the powder is wetted

before swirling to dissolve. This minimizes the potential for aerosolization.

Once the powder is dissolved and the final volume is reached, cap the flask and mix

thoroughly.

Post-Procedure:

Decontaminate the spatula and any other reusable equipment.

Wipe down the work surface in the fume hood with an appropriate decontaminating

solution.

Dispose of the weigh boat and any other contaminated disposable materials as solid

hazardous waste.

Carefully doff PPE, avoiding self-contamination, and dispose of it appropriately.

Wash hands thoroughly with soap and water.
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B. Protocol for Disposal of Agrimycin 100 Waste

Proper disposal of Agrimycin 100 and contaminated materials is critical to prevent

environmental contamination and the development of antibiotic resistance.

1. Solid Waste Disposal:

Contaminated PPE and Consumables: All used gloves, masks, weigh boats, and other

disposable items that have come into contact with Agrimycin 100 should be collected in a

designated, labeled hazardous waste container.

Unused/Expired Product: Unused or expired Agrimycin 100 powder should not be disposed

of in the regular trash. It must be disposed of as hazardous chemical waste through your

institution's Environmental Health and Safety (EHS) office.

2. Liquid Waste Disposal:

Aqueous Solutions: Streptomycin is stable in neutral solutions but will degrade under acidic

or basic conditions.[9]

For small quantities of dilute solutions, consult with your institution's EHS for guidance on

chemical inactivation. This may involve adjusting the pH to acidic or alkaline levels for a

specified period to promote hydrolysis.

Never pour solutions containing Agrimycin 100 down the drain.

Cell Culture Media: Cell culture media containing Agrimycin 100 should be treated as

biohazardous and chemical waste.

Autoclaving may not be sufficient to degrade the antibiotic.[10]

A common procedure for media containing penicillin-streptomycin is to decontaminate with

a 1% Virkon S solution for 24 hours before disposal as chemical waste.[2] This method

should be verified with your institution's EHS for applicability to Agrimycin 100.

All liquid waste should be collected in a clearly labeled hazardous waste container for

disposal through your institution's EHS program.
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The following diagram illustrates the decision-making process for the disposal of Agrimycin
100 waste.

Caption: Decision tree for the proper disposal of Agrimycin 100 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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